Cas no 2089253-99-4 (3-Hydroxy-12-ursene-27,28-dioic acid; 3β-form, 3-O-(6-Deoxy-β-D-allopyranoside), 27-O-β-D-glucopyranosyl ester)

3-Hydroxy-12-ursene-27,28-dioic acid; 3β-form, 3-O-(6-Deoxy-β-D-allopyranoside), 27-O-β-D-glucopyranosyl ester structure

2089253-99-4 structure

Product Name:3-Hydroxy-12-ursene-27,28-dioic acid; 3β-form, 3-O-(6-Deoxy-β-D-allopyranoside), 27-O-β-D-glucopyranosyl ester

CAS No:2089253-99-4

Molecular Formula:C₄₂H₆₆O₁₄

Molecular Weight:794.965054988861

CID:6696651

3-Hydroxy-12-ursene-27,28-dioic acid; 3β-form, 3-O-(6-Deoxy-β-D-allopyranoside), 27-O-β-D-glucopyranosyl ester Properties

Names and Identifiers

- InChIKey： QRVJUIRVDGCRAH-UHFFFAOYSA-N
- Inchi： 1S/C42H66O14/c1-19-10-15-41(36(50)51)16-17-42(37(52)56-35-33(49)31(47)29(45)23(18-43)54-35)22(27(41)20(19)2)8-9-25-39(6)13-12-26(38(4,5)24(39)11-14-40(25,42)7)55-34-32(48)30(46)28(44)21(3)53-34/h8,19-21,23-35,43-49H,9-18H2,1-7H3,(H,50,51)
- SMILES： CC1C(C)C2C(C(=O)O)(CCC3(C4(C(C5(C(CC4)C(C)(C)C(OC4C(O)C(O)C(O)C(C)O4)CC5)C)CC=C32)C)C(OC2C(O)C(O)C(O)C(CO)O2)=O)CC1

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